N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide: is a complex organic compound featuring a cyclopropyl group, an isoquinoline sulfonyl moiety, and a pyrrolidine ring
Properties
IUPAC Name |
N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c1-14(23)21(16-7-8-16)13-17-5-3-11-22(17)26(24,25)19-6-2-4-15-12-20-10-9-18(15)19/h2,4,6,9-10,12,16-17H,3,5,7-8,11,13H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTGXQHKWBYMWPC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CC1CCCN1S(=O)(=O)C2=CC=CC3=C2C=CN=C3)C4CC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide typically involves multiple steps:
-
Formation of the Isoquinoline Sulfonyl Intermediate
Starting Materials: Isoquinoline and sulfonyl chloride.
Reaction Conditions: The isoquinoline is reacted with sulfonyl chloride in the presence of a base such as triethylamine to form the isoquinoline sulfonyl chloride intermediate.
-
Synthesis of the Pyrrolidine Derivative
Starting Materials: Pyrrolidine and a suitable alkylating agent.
Reaction Conditions: Pyrrolidine is alkylated using an alkyl halide under basic conditions to introduce the desired substituents.
-
Coupling Reaction
Starting Materials: The isoquinoline sulfonyl chloride intermediate and the pyrrolidine derivative.
Reaction Conditions: These intermediates are coupled under basic conditions to form the sulfonylpyrrolidine intermediate.
-
Final Acylation
Starting Materials: The sulfonylpyrrolidine intermediate and cyclopropylamine.
Reaction Conditions: The intermediate is acylated using acetic anhydride or acetyl chloride in the presence of a base to yield the final compound.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
-
Oxidation
Reagents: Common oxidizing agents like potassium permanganate or chromium trioxide.
Conditions: Typically carried out in acidic or basic media.
Products: Oxidation of the isoquinoline or pyrrolidine rings can lead to the formation of corresponding N-oxides or sulfoxides.
-
Reduction
Reagents: Reducing agents such as lithium aluminum hydride or sodium borohydride.
Conditions: Usually performed in anhydrous solvents.
Products: Reduction can lead to the formation of secondary amines or alcohols from the corresponding ketones or imines.
-
Substitution
Reagents: Halogenating agents or nucleophiles.
Conditions: Substitution reactions can be carried out under various conditions depending on the desired product.
Products: Halogenated derivatives or substituted amides.
Common Reagents and Conditions
Bases: Triethylamine, sodium hydroxide.
Acids: Hydrochloric acid, sulfuric acid.
Solvents: Dichloromethane, ethanol, water.
Scientific Research Applications
Chemistry
Catalysis: The compound can be used as a ligand in catalytic reactions, particularly in asymmetric synthesis.
Material Science:
Biology
Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes, making it useful in biochemical studies.
Receptor Binding: Potential use in studying receptor-ligand interactions due to its complex structure.
Medicine
Drug Development: Investigated for its potential as a therapeutic agent in treating various diseases, including cancer and neurological disorders.
Pharmacokinetics: Studies on its absorption, distribution, metabolism, and excretion (ADME) properties.
Industry
Pharmaceutical Manufacturing: Used in the synthesis of active pharmaceutical ingredients (APIs).
Chemical Synthesis: Employed as an intermediate in the production of other complex organic molecules.
Mechanism of Action
The mechanism by which N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide exerts its effects involves binding to specific molecular targets, such as enzymes or receptors. This binding can inhibit or modulate the activity of these targets, leading to therapeutic effects. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Similar Compounds
N-cyclopropyl-N-[(1-quinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide: Similar structure but with a quinoline ring instead of an isoquinoline ring.
N-cyclopropyl-N-[(1-benzylsulfonylpyrrolidin-2-yl)methyl]acetamide: Contains a benzyl group instead of an isoquinoline group.
Uniqueness
Structural Complexity: The presence of both isoquinoline and pyrrolidine rings, along with the sulfonyl and cyclopropyl groups, makes it unique.
Biological Activity: Its specific structure may confer unique binding properties and biological activities compared to similar compounds.
This detailed overview provides a comprehensive understanding of N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide, covering its synthesis, reactions, applications, and comparisons with similar compounds
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
